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Compound of Interest

Compound Name:
3,4-Dibromo-6-chloro-8-

methylquinoline

CAS No.: 1211751-43-7

Cat. No.: B578024

Get Quote

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a privileged scaffold in

medicinal chemistry and materials science.[1][2] First isolated from coal tar in 1834, quinoline

and its derivatives have since been identified in numerous natural alkaloids and have become

the foundation for a wide array of synthetic compounds with significant pharmacological

activities.[1] These activities are broad and impactful, including anti-malarial (e.g., chloroquine),

antibacterial (e.g., ciprofloxacin), anticancer (e.g., camptothecin), and anti-inflammatory

properties.[1][3][4]

The biological and chemical properties of quinoline derivatives can be finely tuned by

introducing various substituents at different positions on the ring system.[2] Halogenation, in

particular, is a powerful strategy to modulate a molecule's lipophilicity, metabolic stability, and

binding interactions with biological targets. This guide focuses on a specific, potentially novel

derivative: 3,4-Dibromo-6-chloro-8-methylquinoline. While a dedicated CAS (Chemical

Abstracts Service) number for this exact structure is not readily found in major chemical

databases, this guide will provide a comprehensive technical overview based on established

principles of quinoline chemistry. We will cover its systematic nomenclature, propose a viable

synthetic route, predict its physicochemical and spectroscopic properties, discuss potential
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applications, and outline essential safety protocols. This document is intended for researchers,

scientists, and professionals in drug development who are exploring the vast chemical space of

substituted quinolines.

Nomenclature and Structural Representation
The systematic IUPAC name for the target compound is 3,4-Dibromo-6-chloro-8-
methylquinoline. Its structure consists of a quinoline core with bromine atoms at positions 3

and 4, a chlorine atom at position 6, and a methyl group at position 8.

Table 1: Compound Identification

Systematic Name 3,4-Dibromo-6-chloro-8-methylquinoline

Molecular Formula C₁₀H₅Br₂ClN

Molecular Weight 334.42 g/mol

CAS Number Not assigned or not publicly available

graph "chemical_structure" {

layout=neato;

node [shape=plaintext];

edge [style=bold];

// Define atom positions

N1 [pos="0,0.866!", label="N"];

C2 [pos="1,1.732!", label="C"];

C3 [pos="2,1.732!", label="C"];

C4 [pos="2.5,0.866!", label="C"];

C4a [pos="2,0!", label="C"];

C5 [pos="3,-0.866!", label="C"];

C6 [pos="2.5,-1.732!", label="C"];

C7 [pos="1.5,-1.732!", label="C"];

C8 [pos="1,-0.866!", label="C"];

C8a [pos="1,0!", label="C"];
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// Define substituent positions

Br3 [pos="3,2.598!", label="Br"];

Br4 [pos="3.5,0!", label="Br"];

Cl6 [pos="3.5,-2.598!", label="Cl"];

CH3_8 [pos="0,-1.732!", label="CH₃"];

// Draw bonds

N1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C4a;

C4a -- C8a;

C8a -- N1;

C4a -- C5;

C5 -- C6;

C6 -- C7;

C7 -- C8;

C8 -- C8a;

// Double bonds

edge [style=double];

C2 -- N1 [style=solid];

C3 -- C4 [style=solid];

C4a -- C5 [style=solid];

C6 -- C7 [style=solid];

C8 -- C8a [style=solid];

// Substituent bonds

edge [style=solid];
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C3 -- Br3;

C4 -- Br4;

C6 -- Cl6;

C8 -- CH3_8;

// Add labels for ring positions

pos_2 [pos="0.7,2.1!", label="2", fontsize=10];

pos_3 [pos="2.3,2.1!", label="3", fontsize=10];

pos_4 [pos="3.1,1.1!", label="4", fontsize=10];

pos_5 [pos="3.6,-0.866!", label="5", fontsize=10];

pos_6 [pos:="2.8,-2.1!", label="6", fontsize=10];

pos_7 [pos="1.2,-2.1!", label="7", fontsize=10];

pos_8 [pos="0.4,-1.1!", label="8", fontsize=10];

}

Caption: Chemical structure of 3,4-Dibromo-6-chloro-8-methylquinoline.

Proposed Synthetic Pathway
The synthesis of polysubstituted quinolines often involves a multi-step sequence, starting with

the construction of a less substituted quinoline core, followed by regioselective

functionalization. A plausible route to 3,4-Dibromo-6-chloro-8-methylquinoline is proposed

below, based on established synthetic methodologies for quinolines.[5][6][7]

Step 1: Skraup Synthesis of 6-Chloro-8-methylquinoline

The Skraup synthesis is a classic method for constructing the quinoline core. In this step, 4-

chloro-2-methylaniline would be reacted with glycerol, an oxidizing agent (such as arsenic

pentoxide or nitrobenzene), and sulfuric acid. The reaction proceeds through a series of steps

including dehydration of glycerol to acrolein, Michael addition of the aniline, cyclization, and

finally oxidation to form the aromatic quinoline ring.

Step 2: Dibromination of 6-Chloro-8-methylquinoline

The final step is the introduction of two bromine atoms at the 3 and 4 positions of the quinoline

ring. This can be achieved through electrophilic bromination. The existing substituents on the
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benzene ring (the chloro and methyl groups) will influence the reactivity of the pyridine ring.

The bromination is likely to proceed via an addition-elimination mechanism on the more

electron-rich pyridine moiety of the quinoline system.

4-Chloro-2-methylaniline

6-Chloro-8-methylquinoline

Skraup Synthesis

Glycerol, H₂SO₄,
Oxidizing Agent (e.g., As₂O₅) 3,4-Dibromo-6-chloro-8-methylquinoline

Electrophilic
Bromination

Br₂ / suitable solvent

3,4-Dibromo-6-chloro-8-methylquinoline

Anticancer Agents

Potential for
Tyrosine Kinase Inhibition

Antimicrobial Agents

Broad-spectrum
Activity Potential

Materials Science

Fluorescent & Electronic
Properties

Click to download full resolution via product page

Caption: Potential research applications of the target quinoline derivative.

Safety and Handling
As a halogenated aromatic heterocyclic compound, 3,4-Dibromo-6-chloro-8-methylquinoline
should be handled with care in a well-ventilated laboratory, preferably within a fume hood.

Although specific toxicity data for this compound is unavailable, general precautions for

handling halogenated quinolines should be followed. [8][9] Personal Protective Equipment

(PPE):

Eye Protection: Safety glasses or goggles are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.

Body Protection: A lab coat is required.
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Handling and Storage:

Avoid inhalation of dust or vapors. [10]* Avoid contact with skin and eyes. [9]* Store in a

tightly sealed container in a cool, dry place away from incompatible materials such as strong

oxidizing agents. [8] First Aid Measures:

In case of skin contact: Wash immediately with plenty of soap and water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If inhaled: Move to fresh air. If breathing is difficult, give oxygen.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Conclusion
3,4-Dibromo-6-chloro-8-methylquinoline represents an intriguing target for chemical

synthesis and biological evaluation. While its specific properties are yet to be experimentally

determined, its structure, based on the versatile quinoline scaffold, suggests significant

potential in medicinal chemistry and materials science. This guide provides a foundational

framework for researchers interested in exploring this and other polysubstituted quinolines,

from a plausible synthetic strategy to predicted properties and critical safety considerations.

Further research into the synthesis and characterization of this compound is warranted to

unlock its full potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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